(4-bromo-6-methylpyridin-3-yl)methanol
Overview
Description
Molecular Structure Analysis
The molecular structure of BM3OH can be analyzed using various techniques such as Raman Spectroscopy and Quantitative Structure-Activity Relationship models . These techniques provide detailed information about chemical structure, phase, polymorphism, crystallinity, and molecular interactions .Physical And Chemical Properties Analysis
BM3OH is a pale yellow solid that is soluble in water and organic solvents. Further physical and chemical properties can be determined using various analytical techniques, including UV/Vis spectrophotometry .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-bromo-6-methylpyridin-3-yl)methanol involves the conversion of 4-bromo-6-methylpyridine to the corresponding aldehyde, followed by reduction to the alcohol using a reducing agent.", "Starting Materials": [ "4-bromo-6-methylpyridine", "Sodium borohydride", "Methanol", "Acetic acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: 4-bromo-6-methylpyridine is reacted with acetic acid and sodium hydroxide to form the corresponding aldehyde.", "Step 2: The aldehyde is then reduced to the alcohol using sodium borohydride as the reducing agent.", "Step 3: The resulting alcohol is purified by recrystallization from methanol and water." ] } | |
| 1805551-36-3 | |
Molecular Formula |
C7H8BrNO |
Molecular Weight |
202 |
Purity |
95 |
Origin of Product |
United States |
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